Cas no 2229402-45-1 (1-1-(thian-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(thian-3-yl)cyclopropylethan-1-amine
• CAS No: 2229402-45-1
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 6219739
• PubChem ID: 165656677
• Update Time: 2025-07-02

1-1-(thian-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(thian-3-yl)cyclopropylethan-1-amine
• 2229402-45-1
• 1-[1-(thian-3-yl)cyclopropyl]ethan-1-amine
• EN300-1728788

• Inchi： 1S/C10H19NS/c1-8(11)10(4-5-10)9-3-2-6-12-7-9/h8-9H,2-7,11H2,1H3
• InChI Key： SIAQOAGAYORYTA-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-1-(thian-3-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(thian-3-yl)cyclopropylethan-1-amine (CAS No. 2229402-45-1): Properties, Applications, and Research Insights

The compound 1-1-(thian-3-yl)cyclopropylethan-1-amine (CAS No. 2229402-45-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclopropylamine derivative, characterized by its thian-3-yl moiety, presents a fascinating case study for chemists and researchers exploring novel bioactive molecules. Its molecular architecture combines the rigidity of a cyclopropane ring with the versatility of an amine functional group, making it particularly interesting for drug discovery programs targeting central nervous system disorders.

Recent trends in organic chemistry highlight growing interest in saturated heterocycles like thianes, which demonstrate improved metabolic stability compared to their aromatic counterparts. The 1-1-(thian-3-yl)cyclopropylethan-1-amine structure exemplifies this trend, with researchers particularly focusing on its potential as a bioisostere for more conventional amine derivatives. Computational studies suggest that the thian-3-yl group may influence the molecule's conformational preferences and hydrogen bonding capabilities, potentially leading to unique interactions with biological targets.

Synthetic approaches to CAS 2229402-45-1 typically involve strategic C-C bond formation methodologies, with particular emphasis on cyclopropanation reactions of appropriately functionalized precursors. Recent literature describes innovative routes utilizing metal-catalyzed transformations, reflecting the broader pharmaceutical industry's shift toward more atom-economical processes. The compound's chiral center presents opportunities for asymmetric synthesis, a hot topic in current medicinal chemistry as researchers seek to develop more selective therapeutic agents.

From a pharmacological perspective, 1-1-(thian-3-yl)cyclopropylethan-1-amine has shown promise in preliminary screening as a potential enzyme modulator, though detailed mechanism-of-action studies remain ongoing. Its structural similarity to known neurotransmitter analogs has prompted investigation into possible central nervous system activity, aligning with current research priorities in mental health therapeutics. The compound's lipophilicity profile, calculated to be within optimal ranges for blood-brain barrier penetration, further supports these research directions.

Analytical characterization of 2229402-45-1 presents interesting challenges and opportunities. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry have been employed to fully elucidate its solid-state and solution-phase behavior. These studies contribute valuable data to the growing body of knowledge about constrained amine systems, a subject of particular interest in contemporary drug design where molecular rigidity is often employed to improve target selectivity.

The stability profile of 1-1-(thian-3-yl)cyclopropylethan-1-amine under various conditions has been systematically investigated, with results indicating good thermal stability but sensitivity to strong oxidizing agents. These findings have important implications for formulation development, a critical consideration in the translation of promising compounds into viable therapeutic candidates. Current formulation research focuses on salt selection strategies to optimize the compound's physicochemical properties.

Beyond pharmaceutical applications, CAS 2229402-45-1 has attracted interest in materials science, particularly as a potential building block for functional polymers. The cyclopropylamine moiety may serve as a versatile handle for polymer modification, while the thiane ring could impart desirable electronic properties. These investigations align with broader trends toward multifunctional materials in advanced manufacturing applications.

Environmental fate studies of 1-1-(thian-3-yl)cyclopropylethan-1-amine suggest moderate biodegradability under standard test conditions, with photodegradation identified as a significant degradation pathway. These findings contribute to ongoing discussions about green chemistry principles in molecular design, particularly the balance between molecular stability for efficacy and environmental persistence.

Patent landscape analysis reveals growing intellectual property activity surrounding cyclopropylamine derivatives generally and thiane-containing compounds specifically, with 2229402-45-1 appearing in several recent applications. This reflects the compound's perceived value in addressing current challenges in precision medicine and targeted therapeutics, particularly in neurological indications where conventional approaches have shown limitations.

Future research directions for 1-1-(thian-3-yl)cyclopropylethan-1-amine likely include expanded structure-activity relationship studies, detailed pharmacokinetic profiling, and investigation of potential prodrug strategies. The compound serves as an excellent example of how innovative heterocyclic chemistry continues to drive progress in multiple scientific disciplines, from medicine to materials science.